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Compound of Interest

Compound Name: Hsd17B13-IN-17

Cat. No.: B15138460

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and environmental protection is paramount. This guide provides essential, immediate safety
and logistical information for the proper disposal of Hsd17B13-IN-17, a potent inhibitor of
hydroxysteroid 17(3-dehydrogenase 13. Adherence to these protocols is critical for minimizing
risk and maintaining a safe research environment. As a specific Safety Data Sheet (SDS) for
Hsd17B13-IN-17 is not readily available, these procedures are based on best practices for
handling similar research-grade chemical compounds.

Personal Protective Equipment (PPE) and Handling

Before initiating any disposal procedure, it is mandatory to wear appropriate personal
protective equipment to minimize exposure risk. All handling of Hsd17B13-IN-17 and its waste
should be conducted in a well-ventilated area, preferably within a certified chemical fume hood.

Table 1: Recommended Personal Protective Equipment (PPE)
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PPE Category

Specification

Purpose

Eye Protection

ANSI Z87.1 certified safety
glasses with side shields or

chemical splash goggles.

Protects eyes from splashes of

chemical solutions.[1]

Hand Protection

Chemical-resistant gloves
(e.g., nitrile), minimum
thickness of 4 mil.[1]

Prevents skin contact with the
chemical. Gloves should be
changed immediately if

contaminated.[1]

Body Protection

A fully buttoned laboratory
coat. A chemically resistant
apron is recommended when

handling large quantities.[1]

Protects skin and clothing from

contamination.[1]

Respiratory Protection

Work should be conducted in a
certified chemical fume hood to
prevent inhalation of airborne

powder or aerosols.

Prevents respiratory exposure

to the compound.

Step-by-Step Disposal Protocol

The disposal of Hsd17B13-IN-17 and its containers must be carried out in strict accordance

with all applicable federal, state, and local environmental regulations.

Step 1: Waste Identification and Segregation

e Unused Hsd17B13-IN-17 should be treated as hazardous chemical waste.

» All materials that have come into contact with the compound, including empty containers,

pipette tips, weighing papers, and contaminated gloves, must also be segregated as

hazardous waste.

o Solid and liquid waste must be collected in separate, designated containers. Do not mix with

other incompatible waste streams.

Step 2: Waste Collection and Containerization
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e Solid Waste: Collect all solid waste, such as unused powder and contaminated
consumables, in a designated, clearly labeled, and sealable container made of a compatible
material. The container should be marked as "Hazardous Chemical Waste" and include the
full chemical name "Hsd17B13-IN-17".

e Liquid Waste: Collect all liquid waste containing Hsd17B13-IN-17, including stock solutions
and experimental residues, in a dedicated, leak-proof, and shatter-resistant hazardous waste
container. The container should be clearly labeled with "Hazardous Waste," the full chemical
name, and any solvents used. It is recommended to leave at least 10% headspace in liquid
waste containers to accommodate expansion.

Step 3: Spill Management
In the event of a spill, immediate and appropriate action is necessary.
» Containment: Prevent the material from spreading further or entering drains.

o Solid Spills: Carefully sweep up the material, avoiding dust generation, and place it in a
sealed container for disposal.

 Liquid Spills: Absorb the spill with an inert material (e.g., sand, vermiculite) and place itin a
sealed container for disposal.

o Ventilation: Ensure the spill area is well-ventilated.

o Decontamination: Thoroughly clean the spill area with a suitable decontamination solution.
Dispose of all cleaning materials as hazardous chemical waste.

Step 4: Decontamination of Labware

» All glassware and equipment that have come into contact with Hsd17B13-IN-17 should be
decontaminated.

» Rinse the labware with a suitable solvent (e.g., ethanol or acetone) into a designated
hazardous waste container. The rinse solvent must be collected as hazardous waste.

Step 5: Final Disposal
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» Store sealed waste containers in a designated, secure area away from incompatible
materials.

» Contact your institution's Environmental Health and Safety (EHS) department to arrange for
the pickup and disposal of the hazardous waste.

o Complete all required waste pickup forms or manifests as per your institution's protocol. Your
EHS department will ensure the waste is transported to a licensed hazardous waste disposal

facility for proper treatment.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Hsd17B13-IN-
17.

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Hsd17B13-IN-17.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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